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Compound of Interest

Compound Name: 1-Methyl-5-nitroimidazole

Cat. No.: B135252

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 1-Methyl-5-nitroimidazole and
tinidazole, offering insights into their chemical properties, mechanisms of action, and
antimicrobial profiles. While tinidazole is a well-established clinical antimicrobial agent, 1-
Methyl-5-nitroimidazole is primarily recognized as a chemical intermediate and a metabolite
of other nitroimidazole drugs. This comparison is intended to inform researchers in the fields of
medicinal chemistry and pharmacology about the subtle yet significant differences that dictate
their divergent applications.

Introduction and Chemical Structure

Both 1-Methyl-5-nitroimidazole and tinidazole belong to the 5-nitroimidazole class of
compounds, which are known for their efficacy against anaerobic bacteria and protozoa.[1][2]
[3] Their shared core structure, a nitro-substituted imidazole ring, is crucial for their biological
activity.[4] However, the key distinction lies in the substituent at the N-1 position of the
imidazole ring.

1-Methyl-5-nitroimidazole is the simplest methylated 5-nitroimidazole. It is a pale yellow solid
and is primarily used in the synthesis of other 5-nitroimidazole derivatives with potential
antibacterial properties.[5] It is also a known metabolite of the widely used antimicrobial,
metronidazole.[6]
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Tinidazole, chemically known as 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole, is a
second-generation 5-nitroimidazole.[3] It features a more complex ethylsulfonyl)ethyl group at
the N-1 position. This structural modification significantly influences its pharmacokinetic profile,
contributing to a longer half-life compared to first-generation nitroimidazoles like metronidazole.

[3]

Feature 1-Methyl-5-nitroimidazole Tinidazole

1-[2-(ethylsulfonyl)ethyl]-2-

Chemical Name 1-Methyl-5-nitro-1H-imidazole ) o
methyl-5-nitro-1H-imidazole

CAS Number 3034-42-2[7] 19387-91-8
Molecular Formula C4H5N302[7] C8H13N304S
Molecular Weight 127.10 g/mol [7] 247.27 g/mol
Appearance Pale Yellow Solid[5] Crystalline powder

) Ethylsulfonyl)ethyl group at N-
Key Structural Difference Methyl group at N-1

1

Mechanism of Action: A Shared Pathway

The antimicrobial activity of 5-nitroimidazoles is a prodrug mechanism that relies on the
reduction of the nitro group within susceptible anaerobic microorganisms.[8] This process is a
hallmark of their selective toxicity, as it occurs inefficiently in aerobic cells.
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Figure 2: Workflow for MIC determination.

Protocol:

o Prepare a stock solution of each test compound (1-Methyl-5-nitroimidazole and tinidazole)
in a suitable solvent.
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» Perform two-fold serial dilutions of each compound in a 96-well microtiter plate containing
appropriate broth medium.

» Prepare a standardized inoculum of the test microorganism to a final concentration of
approximately 5 x 10"5 CFU/mL.

 Inoculate each well of the microtiter plate with the microbial suspension. Include positive
(microorganism only) and negative (broth only) controls.

 Incubate the plate under conditions suitable for the growth of the test organism (e.g., 37°C
for 24-48 hours in an anaerobic chamber for anaerobic bacteria).

 After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration
of the drug that completely inhibits visible growth.

In Vitro Metabolism Study using Liver Microsomes

This assay helps to understand the metabolic stability of a compound.
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In Vitro Metabolism Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroimidazole-and-tinidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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